Cas no 84611-26-7 (Propanamide, 2-bromo-N-(tetrahydro-2-oxo-3-thienyl)-)

Propanamide, 2-bromo-N-(tetrahydro-2-oxo-3-thienyl)- structure
84611-26-7 structure
Product name:Propanamide, 2-bromo-N-(tetrahydro-2-oxo-3-thienyl)-
CAS No:84611-26-7
MF:C7H10NO2SBr
MW:252.129
CID:4216818
PubChem ID:20482678

Propanamide, 2-bromo-N-(tetrahydro-2-oxo-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-bromo-N-(tetrahydro-2-oxo-3-thienyl)-
    • 84611-26-7
    • SCHEMBL11106355
    • DTXSID101232869
    • 2-Bromo-N-(tetrahydro-2-oxo-3-thienyl)propanamide
    • Inchi: InChI=1S/C7H10BrNO2S/c1-4(8)6(10)9-5-2-3-12-7(5)11/h4-5H,2-3H2,1H3,(H,9,10)
    • InChI Key: YKMFJULBHPZLIQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 250.96156g/mol
  • Monoisotopic Mass: 250.96156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.5Ų
  • XLogP3: 0.8

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